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Compound of Interest

Compound Name: Strontium sulfite

cat. No.: BOgs211

An In-depth Technical Guide to Strontium Sulfite for Researchers and Drug Development
Professionals

Introduction

Strontium sulfite (SrSOs) is an inorganic compound that is gaining significant attention
beyond its traditional industrial uses.[1] While historically studied for its basic chemical and
physical properties, contemporary research has highlighted its potential in advanced
biomedical applications, particularly in the field of nanotechnology.[2] Its biocompatibility,
biodegradability, and unique pH-responsive characteristics make it a promising candidate for
sophisticated drug delivery systems, especially in cancer therapy.[2][3] This guide provides a
comprehensive overview of strontium sulfite, focusing on its chemical identifiers,
physicochemical properties, synthesis protocols, and its emerging role as a nanocarrier for
therapeutic agents.

Chemical Identifiers and Properties

Accurate identification and understanding of a compound's properties are fundamental for
research and development. Strontium sulfite is registered under CAS number 13451-02-0.[2]

[4]

Identifiers

The following table summarizes the key identifiers for strontium sulfite.
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Identifier Value Source(s)
CAS Number 13451-02-0 [2][4]1[5]
Molecular Formula OsSSr [1][4]
Molecular Weight 167.68 g/mol [5][6]
PubChem CID 11171195 [4][7]
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Canonical SMILES [O-1S(=0)[O-].[Sr+2] [4107]
Sulfurous acid, strontium salt

Synonyms [51[8]
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Physicochemical Properties

The key physical and chemical properties of strontium sulfite are detailed below.
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Property Value Source(s)
White, colorless crystalline

Appearance _ [1][2][5]
solid

. ~380°C (decomposes to oxide

Decomposition Temp. [2][5]
and SO2)
Relatively low, approx. 0.0015

Water Solubility /100 mL at 25°C. Solubility [21[5]1[9]
increases with temperature.
Readily soluble in acids like

Solubility in Acids HCI, undergoing [519]
decomposition.
Can be synthesized in various

Crystal Structure forms including spherical, poly-  [2][10]

spherical, and spindle shapes.

Synthesis Protocols and Experimental Workflows

Strontium sulfite can be synthesized through various methods, from simple precipitation to

more controlled gel-growth techniques for specific crystal morphologies.

Common Synthesis Methodologies

Below are detailed protocols for common synthesis techniques.

Protocol 1: Aqueous Precipitation This is a standard laboratory method for producing

strontium sulfite powder.[1]

e Reactants: Strontium chloride (SrClz) and sodium sulfite (Na2S03).[1]

e Procedure:

o Prepare separate aqueous solutions of strontium chloride and sodium sulfite.

o Mix the two solutions at room temperature with stirring.[1]

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.evitachem.com/product/evt-413725
https://www.benchchem.com/product/b085211
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://www.benchchem.com/product/b085211
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://www.benchchem.com/product/b085211
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_236.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_236.pdf
https://www.benchchem.com/product/b085211
https://academic.oup.com/bcsj/article/70/12/3017/7365873
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.evitachem.com/product/evt-413725
https://www.evitachem.com/product/evt-413725
https://www.evitachem.com/product/evt-413725
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Awhite precipitate of strontium sulfite will form immediately according to the reaction:
SrClz + Na2S0Os - SrSOs + 2NaCl.[1]

o The precipitate is then isolated via filtration, washed with distilled water to remove
impurities like sodium chloride, and dried.[1]

Protocol 2: Gel-Growth for Crystal Formation This method allows for the growth of distinct
crystal forms, such as spherulites.[2][10]

e Reactants: Sodium sulfite (Na2S0Os), strontium chloride (SrCIz), and a gel medium (e.g.,
sodium metasilicate).[10]

e Procedure:

o Prepare a sodium metasilicate gel containing a specific concentration of sodium sulfite
(e.g., 0.2 to 1.5 mol dm~3).[2][10]

o Allow the gel to set in a suitable container, such as a test tube.

o Carefully pour a solution of strontium chloride (e.g., 0.2 to 3.0 mol dm~3) over the gel.[2]
[10]

o Allow the strontium salt solution to diffuse into the gel medium over time.

o Crystals of strontium sulfite will form within the gel. The morphology of these crystals is
influenced by reactant concentrations, pH, and temperature.[10]

Protocol 3: Nanoprecipitation for Strontium Sulfite Nanoparticles (SSNs) This technique is
crucial for biomedical applications, particularly for creating nanocarriers.[2][3]

o Reactants: Strontium chloride (SrClz2) and sodium sulfite (Na2S03).[2][3]
e Procedure:

o Add a small volume (e.g., 1-5 pL) of a cation-providing salt solution, 1 M strontium
chloride (SrCl2), into an anion-providing salt solution, 1 M sodium sulfite (Na2S03).[3]

o Incubate the mixture at 37°C for 30 minutes to allow for the formation of nanoparticles.[3]
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o For stabilization or functionalization, co-precipitating agents like D-glucose or NaCl can be
included in the SrClz solution.[3]

o The resulting nanoparticle suspension can be used directly or further processed.
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Synthesis Routes for Strontium Sulfite

Reactants Synthesis Methods Products

Gel Medium 1 SrSOs Crystals
(e.g., Sodium Metasilicate) (Controlled Morphology)
<@ Nanoprecipitation e Strontium Sulfite
Nanoparticles (SSNs)

Sodium Sulfite (Na2S0s) Aqueous Precipitation F——1 9| SrSOs Powder

Strontium Chloride (SrCl2)

Sulfur Dioxide (SO2)

Industrial Production

Strontium Hydroxide (Sr(OH)2)
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General Experimental Workflow for SSN Synthesis & Characterization

1. Prepare Reactants
(e.g., SrClz, Na2S0s3)

2. Nanoprecipitation
(Mix and Incubate)

3. Purification / Isolation
(e.g., Centrifugation, Lyophilization)

5. Application Testing
(e.g., Drug Loading, Cellular Uptake)

4. Physicochemical Characterization

XRD Analysis FT-IR Spectroscopy Microscopy (TEM/SEM)
(Crystal Structure) (Functional Groups) (Size and Morphology)
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Mechanism of siRNA Delivery via pH-Responsive Strontium Sulfite Nanoparticles (SSNs)

Extracellular Space (pH ~7.4)

siRNA-loaded SSN

Intracellular Pathway

1. Cellular Uptake
(Endocytosis)

;

2. Endosome Formation

;

3. Endosomal Acidification
(pH drops to ~5.5)

4. SSN Degradation

5. siRNA Release into Cytoplasm

6. Gene Silencing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b085211?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-413725
https://www.benchchem.com/product/b085211
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410046/
https://www.wikidata.org/wiki/Q82863248
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2181514_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-sulfite
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-sulfite
https://www.guidechem.com/encyclopedia/es/strontium-sulfite-dic405313.html
https://srdata.nist.gov/solubility/IUPAC/SDS-26/SDS-26-pages_236.pdf
https://academic.oup.com/bcsj/article/70/12/3017/7365873
https://www.benchchem.com/product/b085211#strontium-sulfite-cas-number-and-identifiers
https://www.benchchem.com/product/b085211#strontium-sulfite-cas-number-and-identifiers
https://www.benchchem.com/product/b085211#strontium-sulfite-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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